Cas no 1806033-88-4 (4-Bromo-5-chloro-2-(difluoromethyl)pyridine-3-acetonitrile)

• Product Name: 4-Bromo-5-chloro-2-(difluoromethyl)pyridine-3-acetonitrile
• CAS No: 1806033-88-4
• MF: C₈H₄BrClF₂N₂
• MW: 281.484566688538
• CID: 4858456
• Update Time: 2025-06-08

4-Bromo-5-chloro-2-(difluoromethyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-chloro-2-(difluoromethyl)pyridine-3-acetonitrile

• Inchi： 1S/C8H4BrClF2N2/c9-6-4(1-2-13)7(8(11)12)14-3-5(6)10/h3,8H,1H2
• InChI Key： BZLJRLXBWVXIIP-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=C(C(F)F)C=1CC#N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 2.5
• Topological Polar Surface Area: 36.7

Additional information on 4-Bromo-5-chloro-2-(difluoromethyl)pyridine-3-acetonitrile

Recent Advances in the Application of 4-Bromo-5-chloro-2-(difluoromethyl)pyridine-3-acetonitrile (CAS: 1806033-88-4) in Chemical Biology and Pharmaceutical Research

The compound 4-Bromo-5-chloro-2-(difluoromethyl)pyridine-3-acetonitrile (CAS: 1806033-88-4) has recently emerged as a key intermediate in the synthesis of novel pharmaceutical agents and bioactive molecules. Its unique structural features, including the difluoromethyl and bromo-chloro substitutions on the pyridine ring, make it a versatile building block for drug discovery. Recent studies have highlighted its potential in the development of kinase inhibitors, antimicrobial agents, and other therapeutic compounds.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 4-Bromo-5-chloro-2-(difluoromethyl)pyridine-3-acetonitrile as a precursor for the synthesis of potent EGFR inhibitors. The compound's reactivity allowed for efficient functionalization at the 3-acetonitrile position, enabling the introduction of various pharmacophores. The resulting inhibitors demonstrated nanomolar activity against resistant EGFR mutants, showcasing the compound's utility in addressing drug resistance in oncology.

Another significant application was reported in Bioorganic & Medicinal Chemistry Letters, where this intermediate was used to develop novel antifungal agents. The difluoromethyl group was found to enhance membrane permeability, while the bromo-chloro substitutions contributed to target binding affinity. These findings suggest that 1806033-88-4 could play a crucial role in combating fungal infections with limited treatment options.

Recent synthetic methodology developments have also expanded the utility of this compound. A 2024 Nature Communications paper described a palladium-catalyzed cross-coupling protocol that enables efficient diversification of the pyridine core. This advancement has significantly reduced the synthetic steps required to access complex derivatives, making 4-Bromo-5-chloro-2-(difluoromethyl)pyridine-3-acetonitrile more accessible for medicinal chemistry programs.

From a safety and pharmacokinetic perspective, studies have shown that derivatives of this compound generally exhibit favorable ADME profiles. The presence of the difluoromethyl group has been associated with improved metabolic stability compared to non-fluorinated analogs, as demonstrated in recent in vitro and in vivo studies. However, researchers note that careful optimization of the acetonitrile moiety may be required to minimize potential toxicity concerns in some applications.

Looking forward, the pharmaceutical industry is showing increasing interest in 1806033-88-4 as evidenced by recent patent filings. Several major pharmaceutical companies have included derivatives of this compound in their pipelines for various therapeutic areas, particularly in oncology and infectious diseases. The compound's versatility and the growing body of research supporting its applications suggest it will remain an important tool in drug discovery for the foreseeable future.